3-(Benzylsulfanyl)-2-[(4,6-dimethylpyrimidin-2-yl)oxy]-3-(4-fluorophenyl)-3-phenylpropanoic acid
Catalog No.
S16160204
CAS No.
M.F
C28H25FN2O3S
M. Wt
488.6 g/mol
Availability
In Stock
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Product Name
3-(Benzylsulfanyl)-2-[(4,6-dimethylpyrimidin-2-yl)oxy]-3-(4-fluorophenyl)-3-phenylpropanoic acid
IUPAC Name
3-benzylsulfanyl-2-(4,6-dimethylpyrimidin-2-yl)oxy-3-(4-fluorophenyl)-3-phenylpropanoic acid
Molecular Formula
C28H25FN2O3S
Molecular Weight
488.6 g/mol
InChI
InChI=1S/C28H25FN2O3S/c1-19-17-20(2)31-27(30-19)34-25(26(32)33)28(22-11-7-4-8-12-22,23-13-15-24(29)16-14-23)35-18-21-9-5-3-6-10-21/h3-17,25H,18H2,1-2H3,(H,32,33)
InChI Key
GULRMEJABIDYNL-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=C(C=C3)F)SCC4=CC=CC=C4)C
XLogP3
6.2
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
488.15699200 g/mol
Monoisotopic Mass
488.15699200 g/mol
Heavy Atom Count
35
Dates
Modify: 2024-08-15
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